![molecular formula C18H20N2O2S2 B2368848 4-(tert-butyl)-N-(2-methylbenzo[d]thiazol-5-yl)benzenesulfonamide CAS No. 686746-56-5](/img/structure/B2368848.png)
4-(tert-butyl)-N-(2-methylbenzo[d]thiazol-5-yl)benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound appears to contain a thiazole ring, which is a type of heterocyclic compound. Thiazoles are known for their high oxidative stability and rigid planar structure, enabling efficient intermolecular π–π overlap . They are often used in the synthesis of semiconductors for plastic electronics .
Molecular Structure Analysis
The molecular structure of thiazole derivatives is characterized by a fused (bi)heterocycle, which is an electron deficient system with high oxidative stability and a rigid planar structure . This enables efficient intermolecular π–π overlap .Scientific Research Applications
DNA Interaction and Anticancer Activity
A study involving mixed-ligand copper(II)-sulfonamide complexes, including derivatives similar to 4-(tert-butyl)-N-(2-methylbenzo[d]thiazol-5-yl)benzenesulfonamide, demonstrated their capacity for DNA binding and cleavage, genotoxicity, and anticancer activity. The sulfonamide derivatives exhibited significant antiproliferative activity against yeast and human tumor cells, indicating their potential in cancer therapy (González-Álvarez et al., 2013).
Photodynamic Therapy Application
A study on zinc phthalocyanine substituted with benzenesulfonamide derivatives, including structures similar to 4-(tert-butyl)-N-(2-methylbenzo[d]thiazol-5-yl)benzenesulfonamide, revealed its significant potential as a Type II photosensitizer for cancer treatment in photodynamic therapy. The compound's high singlet oxygen quantum yield and good fluorescence properties make it suitable for this application (Pişkin et al., 2020).
Antibacterial Activity
N-(thiazol-2-yl)benzenesulfonamides, a group that includes 4-(tert-butyl)-N-(2-methylbenzo[d]thiazol-5-yl)benzenesulfonamide, have been studied for their emergent antibacterial activity. When used in conjunction with the cell-penetrating peptide octaarginine, these compounds showed potent antibacterial activity against both Gram-negative and Gram-positive bacteria, indicating their potential in antibacterial therapeutic strategies (Ratrey et al., 2021).
Spectroscopic and Docking Studies for Pharmaceutical Applications
Spectroscopic analysis and docking studies of benzenesulfonamide derivatives, including compounds similar to 4-(tert-butyl)-N-(2-methylbenzo[d]thiazol-5-yl)benzenesulfonamide, have indicated their potential applications in pharmaceuticals. The studies suggest that the molecular structure of these compounds may influence their interactions with biological receptors, which could be crucial for the design of new pharmaceutical applications (Mary et al., 2021).
Future Directions
Mechanism of Action
Mode of Action
It’s known that many benzo[d]thiazol compounds are involved in catalytic protodeboronation . This process involves a radical approach and is paired with a Matteson–CH2–homologation, allowing for formal anti-Markovnikov alkene hydromethylation .
Biochemical Pathways
It’s known that many benzo[d]thiazol compounds are used in the synthesis of molecules useful as o-glcnacase (oga) inhibitors .
properties
IUPAC Name |
4-tert-butyl-N-(2-methyl-1,3-benzothiazol-5-yl)benzenesulfonamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N2O2S2/c1-12-19-16-11-14(7-10-17(16)23-12)20-24(21,22)15-8-5-13(6-9-15)18(2,3)4/h5-11,20H,1-4H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GKHOXULEMAWGQH-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(S1)C=CC(=C2)NS(=O)(=O)C3=CC=C(C=C3)C(C)(C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N2O2S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(tert-butyl)-N-(2-methylbenzo[d]thiazol-5-yl)benzenesulfonamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.